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Compound of Interest

Compound Name: Methylisoeugenol

Cat. No.: B7759421 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling of chemical compounds is paramount. This guide provides

immediate, procedural, and step-by-step instructions for the safe use, storage, and disposal of

Methylisoeugenol, ensuring a secure research environment and minimizing exposure risks.

Methylisoeugenol is a naturally occurring substance that requires careful handling due to its

potential health effects. Adherence to the following protocols is critical for laboratory safety and

regulatory compliance.

Personal Protective Equipment (PPE) and Safety
Measures
Proper PPE is the primary defense against chemical exposure. The required PPE and safety

measures for handling Methylisoeugenol are summarized below.
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Protection Type Equipment/Procedure Details and Specifications

Eye and Face Protection
Safety goggles or glasses with

side-shields

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1][2]

Hand Protection
Compatible chemical-resistant

gloves

Nitrile or neoprene gloves are

recommended.[2] Gloves must

be inspected before use and

disposed of properly after

handling the chemical.[1][2]

Skin and Body Protection
Lab coat, apron, or impervious

clothing

The type of protective

equipment should be selected

based on the concentration

and amount of the substance

at the specific workplace.[1][2]

Respiratory Protection
Use in a well-ventilated area or

under a fume hood

In confined or poorly ventilated

areas, an appropriate

respirator may be necessary.

[2] Respirators should be

tested and approved under

relevant government standards

(e.g., NIOSH or CEN).[2]

Hygiene Measures
Hand washing, no

eating/drinking in work areas

Wash hands thoroughly after

handling, before breaks, and at

the end of the workday.[1][2]

Do not eat, drink, or smoke in

areas where the chemical is

handled.[2][3]

Engineering Controls
Fume hood, adequate

ventilation

Handle in a well-ventilated

area or under a fume hood to

minimize vapor inhalation.[2] A

safety shower and eyewash

station should be accessible.

[2]
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Quantitative Data Summary
The following table summarizes key physical and toxicological properties of Methylisoeugenol
relevant to its safe handling and disposal.

Property Value Source

CAS Number 93-16-3 [3][4]

Molecular Formula C₁₁H₁₄O₂ [3]

Flash Point > 104.44 °C (> 220.00 °F) [3]

Oral LD50 (Rat) 2500 mg/kg [3]

Hazards

Harmful if swallowed, May

cause an allergic skin reaction.

[3]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[2]
Verify that a safety shower and eyewash station are accessible.[2]
Don all required Personal Protective Equipment (PPE) as outlined in the table above.[2]
Inspect gloves for any signs of degradation or puncture before use.[1]

2. Handling:

Ground all equipment when handling to prevent static discharges.[2]
Avoid inhalation of vapors and prevent contact with skin and eyes.[2]
Keep the container tightly sealed when not in use.[3]

3. Storage:

Store in a tightly sealed, original, or compatible container. Suitable materials include glass,
high-density polyethylene (HDPE), and aluminum.[2]
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Keep in a cool, dry, and well-ventilated area away from direct sunlight, heat, and open
flames.[2][3]
Store away from incompatible materials such as strong oxidizing agents, acids, and bases.
[2]

Disposal Plan: Step-by-Step Procedures
Methylisoeugenol and its containers must be disposed of as hazardous waste.

1. Waste Collection:

Collect surplus and non-recyclable solutions for disposal by a licensed company.[1]
Do not allow the product to enter drains, sewers, or waterways.[2]

2. Container Disposal:

Do not reuse empty containers.[2]
For empty containers, triple rinse with a suitable solvent.
Collect the first rinse as hazardous waste.
Deface the label on the rinsed container and dispose of it in the appropriate solid waste
stream according to local, state, and federal regulations.[2]

3. Spills:

In case of a spill, use personal protective equipment.[1]
Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[2]
Collect the absorbed material into a labeled, sealed container for hazardous waste disposal.
Decontaminate the spill area.

Workflow for Handling Methylisoeugenol
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Caption: Workflow for the safe handling and disposal of Methylisoeugenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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